10-Acetyl-3,7-dihydroxyphenoxazine
10-Acetyl-3,7-dihydroxyphenoxazine
10-Acetyl-3,7-dihydroxyphenoxazine (ADHP) is a highly sensitive, stable substrate for horseradish peroxidase (HRP) that enables selective detection of H2O2. This colorless, non-fluorescent reagent reacts with H2O2 to produce the fluorescent compound resorufin, which can be analyzed using an excitation wavelength of 520-550 nm and an emission wavelength of 585-595 nm. In a 96-well plate format, ADHP enables detection of H2O2 at a concentration as low as 5 pmol per 100 µl sample.
Brand Name:
Vulcanchem
CAS No.:
119171-73-2
VCID:
VC20887270
InChI:
InChI=1S/C14H11NO4/c1-8(16)15-11-4-2-9(17)6-13(11)19-14-7-10(18)3-5-12(14)15/h2-7,17-18H,1H3
SMILES:
CC(=O)N1C2=C(C=C(C=C2)O)OC3=C1C=CC(=C3)O
Molecular Formula:
C14H11NO4
Molecular Weight:
257.24 g/mol
10-Acetyl-3,7-dihydroxyphenoxazine
CAS No.: 119171-73-2
Cat. No.: VC20887270
Molecular Formula: C14H11NO4
Molecular Weight: 257.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 10-Acetyl-3,7-dihydroxyphenoxazine (ADHP) is a highly sensitive, stable substrate for horseradish peroxidase (HRP) that enables selective detection of H2O2. This colorless, non-fluorescent reagent reacts with H2O2 to produce the fluorescent compound resorufin, which can be analyzed using an excitation wavelength of 520-550 nm and an emission wavelength of 585-595 nm. In a 96-well plate format, ADHP enables detection of H2O2 at a concentration as low as 5 pmol per 100 µl sample. |
|---|---|
| CAS No. | 119171-73-2 |
| Molecular Formula | C14H11NO4 |
| Molecular Weight | 257.24 g/mol |
| IUPAC Name | 1-(3,7-dihydroxyphenoxazin-10-yl)ethanone |
| Standard InChI | InChI=1S/C14H11NO4/c1-8(16)15-11-4-2-9(17)6-13(11)19-14-7-10(18)3-5-12(14)15/h2-7,17-18H,1H3 |
| Standard InChI Key | PKYCWFICOKSIHZ-UHFFFAOYSA-N |
| SMILES | CC(=O)N1C2=C(C=C(C=C2)O)OC3=C1C=CC(=C3)O |
| Canonical SMILES | CC(=O)N1C2=C(C=C(C=C2)O)OC3=C1C=CC(=C3)O |
| Appearance | Assay:≥98%A crystalline solid |
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